Cas no 2125445-73-8 (1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane)
1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxa-2-azaspiro[3.5]nonane, 1-[1-(1-methylethyl)-1H-pyrazol-4-yl]-
- 1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane
-
- MDL: MFCD30476145
- Inchi: 1S/C13H21N3O/c1-10(2)16-8-11(7-15-16)12-13(9-14-12)3-5-17-6-4-13/h7-8,10,12,14H,3-6,9H2,1-2H3
- InChI Key: FPLVEWDGWDXLEF-UHFFFAOYSA-N
- SMILES: C1(C2=CN(C(C)C)N=C2)C2(CCOCC2)CN1
1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-309311-0.05g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 0.05g |
$816.0 | 2025-03-19 | |
| Enamine | EN300-309311-0.1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 0.1g |
$855.0 | 2025-03-19 | |
| Enamine | EN300-309311-0.25g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 0.25g |
$893.0 | 2025-03-19 | |
| Enamine | EN300-309311-0.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 0.5g |
$933.0 | 2025-03-19 | |
| Enamine | EN300-309311-1.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 1.0g |
$971.0 | 2025-03-19 | |
| Enamine | EN300-309311-2.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 2.5g |
$1903.0 | 2025-03-19 | |
| Enamine | EN300-309311-5.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 5.0g |
$2816.0 | 2025-03-19 | |
| Enamine | EN300-309311-10.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 95.0% | 10.0g |
$4176.0 | 2025-03-19 | |
| Enamine | EN300-309311-1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 1g |
$971.0 | 2023-09-05 | ||
| Enamine | EN300-309311-5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]-7-oxa-2-azaspiro[3.5]nonane |
2125445-73-8 | 5g |
$2816.0 | 2023-09-05 |
1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane
Introduction to 1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane (CAS No. 2125445-73-8)
The compound 1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane (CAS No. 2125445-73-8) represents a fascinating molecular entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, characterized by its intricate connectivity between a pyrazole ring and an azaspiro framework, exhibits a unique set of chemical and biological properties that make it a promising candidate for further exploration.
At the core of this compound's structure lies a spirocyclic core, which is a key feature that contributes to its stability and reactivity. The spiro connection between the 7-oxa-2-azaspiro moiety and the propan-2-yl substituent on the pyrazole ring introduces a rigid, three-dimensional scaffold. This spatial arrangement not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interactions with biological targets.
The pyrazole moiety is particularly noteworthy due to its prevalence in bioactive molecules. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the pyrazol-4-yl group in this compound suggests potential therapeutic applications, particularly in the context of modulating enzyme activity and receptor binding.
In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and biological properties. Spirocycles are known for their conformational rigidity, which can enhance binding affinity to biological targets. Additionally, the spirocyclic core often provides metabolic stability, making these compounds attractive for drug development.
The 7-oxa-2-azaspiro framework in this compound adds another layer of complexity, introducing nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions with biological targets. This structural feature is particularly relevant in the context of drug design, as it allows for fine-tuning of binding properties through structural modifications.
One of the most compelling aspects of this compound is its potential for further derivatization. The presence of multiple functional groups, including the propan-2-yl substituent on the pyrazole ring and the spirocyclic core, provides numerous opportunities for chemical modification. These modifications can be tailored to optimize pharmacokinetic properties, enhance binding affinity, or introduce specific biological activities.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists can identify promising candidates for further experimental validation. In the case of 1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane, computational studies have suggested potential interactions with various enzymes and receptors, opening up avenues for therapeutic development.
The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building intricate spirocyclic frameworks.
From a medicinal chemistry perspective, this compound represents an excellent starting point for developing novel therapeutics. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. By exploring derivatives of this molecule, researchers can uncover new pharmacological entities with improved efficacy and reduced side effects.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and identifying potential therapeutic applications. As our understanding of biological systems continues to grow, compounds like 1-1-(propan-2-y l)-1H-pyrazol -4 -y l -7-o x a -2 -azaspi ro3 .5 nonane are likely to play a significant role in shaping the next generation of pharmaceuticals.
2125445-73-8 (1-1-(propan-2-yl)-1H-pyrazol-4-yl-7-oxa-2-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)